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Compound of Interest

Compound Name: REGOPAR

Cat. No.: B1166337

For: Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a comprehensive overview of the stability and recommended storage
conditions for REGOPAR solutions. The information presented is intended to guide
researchers, scientists, and drug development professionals in maintaining the integrity and
efficacy of REGOPAR for experimental and developmental purposes. The following sections
detail the stability of REGOPAR under various conditions, protocols for stability testing, and
visual representations of degradation pathways and experimental workflows.

REGOPAR Stability Data

The stability of REGOPAR solutions has been evaluated under various stress conditions,
including temperature, pH, and light exposure. The following tables summarize the quantitative
data obtained from these studies.

Table 1: Summary of REGOPAR Solution Stability under Different Temperature Conditions
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. Concentration Degradants
Temperature Duration
Change Formed
2-8°C 30 days <2% Not significant
Degradant A,
25°C/ 60% RH 30 days 5-7%
Degradant B
Degradant A,
40°C / 75% RH 15 days 15-20% Degradant B,
Degradant C

Table 2: Summary of REGOPAR Solution Stability at Different pH Values (at 25°C)

. Concentration Degradants
pH Duration
Change Formed
3.0 24 hours 8-10% Acid-Degradant |
7.0 24 hours <1% Not significant
Base-Degradant I,
9.0 24 hours 12-15%

Base-Degradant Il

Table 3: Summary of REGOPAR Solution Photostability

. . ] Concentration Degradants
Light Condition Duration
Change Formed
) Photo-Degradant X,
Exposed to Light 48 hours 25-30%
Photo-Degradant Y
Protected from Light 48 hours <2% Not significant

Recommended Storage Conditions

Based on the stability data, the following storage conditions are recommended for REGOPAR
solutions to ensure optimal stability and prevent degradation:
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o Temperature: Store at 2-8°C for long-term storage. For short-term use (up to 7 days),
storage at controlled room temperature (20-25°C) is acceptable.

 Light: Protect from light at all times. Use amber vials or wrap containers with light-blocking
material.

e pH: Maintain the solution pH between 6.5 and 7.5. Avoid acidic or alkaline conditions.

» Container: Use well-sealed, inert containers (e.g., glass or polypropylene) to prevent
contamination and solvent loss.

Experimental Protocols

The following protocols describe the methodologies used to assess the stability of REGOPAR
solutions.

Protocol: High-Performance Liquid Chromatography
(HPLC) for REGOPAR Stability Testing

This protocol outlines the HPLC method for the quantitative determination of REGOPAR and its
degradation products.

e Instrumentation: HPLC system with a UV detector.

e Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 pym).

» Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid).
» Flow Rate: 1.0 mL/min.

» Detection Wavelength: 280 nm.

e Injection Volume: 10 pL.

e Procedure:

o Prepare REGOPAR solutions at the desired concentration in the appropriate buffer or
solvent.
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o Subject the solutions to the desired stress conditions (temperature, pH, light).
o At specified time points, withdraw an aliquot of the solution.

o Dilute the aliquot with the mobile phase to an appropriate concentration.

o Inject the sample into the HPLC system.

o Analyze the chromatogram to determine the peak area of REGOPAR and any degradation
products.

o Calculate the percentage of remaining REGOPAR and the formation of degradants.

Protocol: Forced Degradation Studies

This protocol describes the conditions for forced degradation studies to identify potential
degradation pathways of REGOPAR.

e Acid Hydrolysis: Incubate the REGOPAR solution in 0.1 N HCI at 60°C for 24 hours.
e Base Hydrolysis: Incubate the REGOPAR solution in 0.1 N NaOH at 60°C for 24 hours.

o Oxidative Degradation: Treat the REGOPAR solution with 3% hydrogen peroxide at room
temperature for 24 hours.

o Thermal Degradation: Heat the solid REGOPAR powder at 105°C for 48 hours.

o Photodegradation: Expose the REGOPAR solution to a light source (e.g., xenon lamp)
providing an overall illumination of not less than 1.2 million lux hours and an integrated near-
ultraviolet energy of not less than 200 watt-hours/square meter.

e Analysis: Analyze the stressed samples using the HPLC method described in section 3.1
and mass spectrometry (MS) to identify the structure of the degradation products.

Visualizations

The following diagrams illustrate key pathways and workflows related to REGOPAR stability.
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Caption: Major degradation pathways for REGOPAR.
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Caption: Experimental workflow for REGOPAR stability testing.
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Caption: Relationship between storage conditions and stability.

 To cite this document: BenchChem. [Application Notes and Protocols: REGOPAR Solution
Stability and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166337#regopar-solution-stability-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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